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Technical Profile of 5-Fluorouracil-15N2

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 5-Fluorouracil-15N2

CAS No.: 68941-95-7

Cat. No.: S766250

The table below summarizes the core technical specifications of this stable isotope-labeled compound:

Property Specification
Chemical Name 5-Fluorouracil-15N2 [1]
CAS Number 68941-95-7 [1]

Molecular Formula  CsHsF>N202 [1]

Molecular Weight 132.06 g/mol [1]

Isotopic Purity Not specified in search results, but sold as a stable isotope [1].

Appearance Solid, white to off-white [1].

Primary Internal Standard (1S) for quantitative analysis using LC-MS/MS, GC-MS, and
Application NMR [1] [2].

Research Use Tracer for drug metabolism and pharmacokinetic studies [1].

Applications in Research & Analytical Methods
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5-Fluorouracil-15N2 is primarily used as an internal standard to ensure accurate quantification in complex
biological samples. The following diagram illustrates a general UPLC-MS/MS workflow for quantifying 5-

FU in plasma using this stable isotope.
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A standard workflow for quantifying 5-FU in plasma using 5-Fluorouracil-15N2 as an internal standard.

Key Methodological Details

¢ Role of the Internal Standard: Adding a known amount of 5-Fluorouracil-15N2 to plasma samples
before extraction accounts for variability and loss during sample preparation and analysis. It corrects
for matrix effects, where other components in the sample can suppress or enhance the analyte's
signal in the mass spectrometer [3] [2].

¢ Simultaneous Multi-Analyte Quantification: Advanced methods can simultaneously measure 5-FU,
its prodrug tegafur, and the biomolecule uracil. These protocols use a cocktail of stable isotope
internal standards, including 5-FU-13C,15N2, tegafur-13C,15N2, and uracil-15N2 [2].

Detailed Experimental Protocol

The following table outlines a specific clinical research method for analyzing 5-FU in plasma using 5-

Fluorouracil-13C,15N2, which is methodologically analogous to using the 15N2 version [3].

Protocol Step Specification Details & Purpose

Sample Prep Volume: 50 pL plasma [3] Uses low sample volumes, suitable for
clinical trials.

Internal Standard  5-FU-13C,15N2 [3] Added before extraction to correct for

procedural losses.

Extraction Liquid-Liquid Extraction (LLE) [3] 500 pL ethyl acetate + 0.1% formic acid.
Simple, cost-effective.

Chromatography  UPLC (Waters ACQUITY UPLC Fast run time (3 min). Separates 5-FU
HSS PFP Column) [3] from isobaric interference.

Detection Tandem Mass Spectrometry (Xevo ESI negative ion mode; Multiple Reaction
TQD) [3] Monitoring (MRM).

Calibration 20-2000 ng/mL [3] Wide dynamic range (100-fold) for clinical

Range concentrations.
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Protocol Step Specification Details & Purpose

Key Performance LLOQ: 20 ng/mL; Precision: <9.0% Demonstrates sensitivity and
RSD [3] reproducibility.

Key Takeaways for Your Whitepaper

e Essential for Quantification: 5-Fluorouracil-15N2 is not just a tracer but a critical tool for
ensuring data accuracy in bioanalytical methods, effectively correcting for matrix effects and sample
preparation inconsistencies [3] [1] [2].

¢ Enables Modern, Robust Assays: Its use allows for the development of highly sensitive, specific,
and rapid UPLC-MS/MS methods that are superior to older, more complex techniques like pre-column
derivatization [4] [2].

o Versatility in Research: This stable isotope supports a wide range of studies, from routine
therapeutic drug monitoring (TDM) and clinical pharmacokinetics to advanced investigations into drug
resistance mechanisms [5] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. 5-Fluorouracil-15N2 | Stable Isotope [medchemexpress.com]

2. Simultaneous quantification method for 5-FU, uracil, and ... [nature.com]

3. Analysis of 5-Fluorouracil in Plasma for Clinical Research [waters.com]

4. Derivatization of 5-fluorouracil with 4-bromomethyl-7 ... [sciencedirect.com]

5. A High-Resolution Mass Spectrometry-Based Quantitative ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Technical Profile of 5-Fluorouracil-15N2]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b766250#5-fluorouracil-15n2-stable-

isotope]

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.waters.com/nextgen/hu/en/library/application-notes/2017/analysis-of-5-fluorouracil-in-plasma-for-clinical-research.html?srsltid=AfmBOordRgl1bY96TYULJpx1e7U9BXIa9lJW66ngPUFm6v0pDUCxO0lW
https://www.smolecule.com/products/s766250?utm_src=pdf-body
https://www.waters.com/nextgen/hu/en/library/application-notes/2017/analysis-of-5-fluorouracil-in-plasma-for-clinical-research.html?srsltid=AfmBOordRgl1bY96TYULJpx1e7U9BXIa9lJW66ngPUFm6v0pDUCxO0lW
https://www.medchemexpress.com/5-fluorouracil-15n2.html?srsltid=AfmBOopjER5tLxvNnfB29B7ThnpNKIzCA3hPvYMNYjltBJHqH_FGNFJe
https://www.nature.com/articles/s41598-021-82908-8
https://www.sciencedirect.com/science/article/pii/S1044030598000671
https://www.nature.com/articles/s41598-021-82908-8
https://pmc.ncbi.nlm.nih.gov/articles/PMC7284906/
https://www.nature.com/articles/s41598-021-82908-8
https://www.smolecule.com/products/s766250?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/5-fluorouracil-15n2.html?srsltid=AfmBOopjER5tLxvNnfB29B7ThnpNKIzCA3hPvYMNYjltBJHqH_FGNFJe
https://www.nature.com/articles/s41598-021-82908-8
https://www.waters.com/nextgen/hu/en/library/application-notes/2017/analysis-of-5-fluorouracil-in-plasma-for-clinical-research.html?srsltid=AfmBOordRgl1bY96TYULJpx1e7U9BXIa9lJW66ngPUFm6v0pDUCxO0lW
https://www.sciencedirect.com/science/article/pii/S1044030598000671
https://pmc.ncbi.nlm.nih.gov/articles/PMC7284906/
https://www.smolecule.com/products/b766250#5-fluorouracil-15n2-stable-isotope
https://www.smolecule.com/products/b766250#5-fluorouracil-15n2-stable-isotope
https://www.smolecule.com/products/b766250#5-fluorouracil-15n2-stable-isotope
https://www.smolecule.com/products/s766250?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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